Cas no 19246-18-5 (L-Cysteinylglycine)

• Product Name: L-Cysteinylglycine
• CAS No: 19246-18-5
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• MDL: MFCD00055567
• CID: 155263
• Update Time: 2025-08-05

L-Cysteinylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine, L-cysteinyl-
• Cys-Gly
• H-Cys-Gly-OH
• L-Cysteinylglycine
• Cys-Gly-OH
• cysteine-glycine dipeptide
• cysteinylglycine
• glycine,n-cysteinyl
• L-Cys-Gly-OH
• N-Cysteinylglycine
• n-l-cysteinyl-glycin
• N-L-Cysteinylglycine
• L-CYSTEINYL GLYCINE
• cysteinyl-glycine
• L-Cysteinyl-glycine
• cysteine-glycine
• Glycine, N-cysteinyl
• 384644SZ9T
• (R)-2-(2-Amino-3-mercaptopropanamido)acetic acid
• Glycine, N-L-cysteinyl-
• N-cysteinyl Glycine
• N-Cysteinyl-Glycine
• N-L-cysteinyl-Glycine
• 2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]acetic acid

• MDL： MFCD00055567
• Inchi： 1S/C5H10N2O3S/c6-3(2-11)5(10)7-1-4(8)9/h3,11H,1-2,6H2,(H,7,10)(H,8,9)/t3-/m0/s1
• InChI Key： ZUKPVRWZDMRIEO-VKHMYHEASA-N
• SMILES： SC[C@@H](C(NCC(=O)O)=O)N
• BRN： 1724689

Computed Properties

• Exact Mass: 178.04100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.4
• Topological Polar Surface Area: 93.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (335 g/l) (25 º C),
• PSA: 131.22000
• LogP: -0.46450
• Solubility: Uncertain

L-Cysteinylglycine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• RTECS：MB9285800
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides